Cas no 114060-06-9 (4-Chloro-2-(chloromethyl)aniline)

4-Chloro-2-(chloromethyl)aniline structure
114060-06-9 structure
Product Name:4-Chloro-2-(chloromethyl)aniline
CAS No:114060-06-9
MF:C7H7Cl2N
MW:176.043179750443
CID:2625096
PubChem ID:71743101
Update Time:2025-04-21

4-Chloro-2-(chloromethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 4-CHLORO-2-(CHLOROMETHYL)ANILINE
    • 114060-06-9
    • DTXSID10857284
    • Benzenamine, 4-chloro-2-(chloromethyl)-
    • 4-Chloro-2-(chloromethyl)aniline
    • MDL: MFCD18389479
    • Inchi: 1S/C7H7Cl2N/c8-4-5-3-6(9)1-2-7(5)10/h1-3H,4,10H2
    • InChI Key: QPTIOWHQGONWKH-UHFFFAOYSA-N
    • SMILES: ClCC1C=C(C=CC=1N)Cl

Computed Properties

  • Exact Mass: 174.9955546Da
  • Monoisotopic Mass: 174.9955546Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26Ų

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